Cas no 1807223-16-0 (3-Bromo-4-chloro-2-(chloromethyl)pyridine)

• Product Name: 3-Bromo-4-chloro-2-(chloromethyl)pyridine
• CAS No: 1807223-16-0
• MF: C₆H₄BrCl₂N
• MW: 240.912658691406
• CID: 4900171
• Update Time: 2025-07-31

3-Bromo-4-chloro-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-2-(chloromethyl)pyridine

• Inchi： 1S/C6H4BrCl2N/c7-6-4(9)1-2-10-5(6)3-8/h1-2H,3H2
• InChI Key： NNLDJMAILVRAAX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-chloro-2-(chloromethyl)pyridine

Recent Advances in the Application of 3-Bromo-4-chloro-2-(chloromethyl)pyridine (CAS: 1807223-16-0) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-4-chloro-2-(chloromethyl)pyridine (CAS: 1807223-16-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its bromo, chloro, and chloromethyl substituents, serves as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and other biologically active agents. Recent studies have explored its utility in medicinal chemistry, highlighting its role in the construction of pharmacophores and its potential as a building block for targeted therapies.

One of the key areas of research involving 3-Bromo-4-chloro-2-(chloromethyl)pyridine is its application in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have leveraged the reactivity of the chloromethyl group in this compound to introduce diverse functional groups, enabling the development of potent and selective kinase inhibitors. For instance, recent publications have demonstrated its use in the synthesis of pyridine-based analogs that exhibit promising activity against specific kinase targets, such as EGFR and JAK2.

In addition to its role in kinase inhibitor development, 3-Bromo-4-chloro-2-(chloromethyl)pyridine has been investigated for its potential in the design of covalent inhibitors. Covalent inhibitors form irreversible or reversible bonds with their target proteins, often leading to enhanced potency and prolonged pharmacological effects. The presence of the chloromethyl group in this compound provides a handle for the introduction of electrophilic warheads, which can react with nucleophilic residues (e.g., cysteine) in the active site of target enzymes. Recent studies have reported the successful incorporation of this building block into covalent inhibitors for targets such as BTK and KRAS, showcasing its versatility in drug design.

Beyond its applications in medicinal chemistry, 3-Bromo-4-chloro-2-(chloromethyl)pyridine has also been explored in chemical biology as a tool for protein labeling and modification. The compound's reactive chloromethyl group can be utilized to introduce fluorescent tags or affinity probes, enabling the study of protein-protein interactions and cellular localization. Recent advancements in bioorthogonal chemistry have further expanded its utility, allowing for selective labeling in complex biological systems. These applications underscore the compound's value as a multifunctional reagent in both drug discovery and basic research.

Despite its promising applications, challenges remain in the optimization of synthetic routes for 3-Bromo-4-chloro-2-(chloromethyl)pyridine to improve yield and scalability. Recent efforts have focused on developing more efficient and environmentally friendly protocols, such as catalytic halogenation and one-pot multi-step reactions. Additionally, researchers are investigating the stability and reactivity of this compound under various conditions to ensure its suitability for large-scale pharmaceutical production. These advancements are critical for enabling its broader adoption in the industry.

In conclusion, 3-Bromo-4-chloro-2-(chloromethyl)pyridine (CAS: 1807223-16-0) represents a highly versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique reactivity profile and potential applications in kinase inhibitor development, covalent drug design, and protein labeling make it a compound of significant interest. Ongoing research efforts aim to further elucidate its mechanistic roles and optimize its synthetic accessibility, paving the way for its continued use in the discovery of novel therapeutics. As the field progresses, this compound is likely to remain a focal point for innovation in drug development and chemical biology.